Cas no 2172513-21-0 (10-ethyl-6-oxa-10,13-diazadispiro3.2.5^{7}.2^{4}tetradecane)

• Product Name: 10-ethyl-6-oxa-10,13-diazadispiro3.2.5^{7}.2^{4}tetradecane
• CAS No: 2172513-21-0
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6557493
• PubChem ID: 165493063
• Update Time: 2025-10-28

10-ethyl-6-oxa-10,13-diazadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 10-ethyl-6-oxa-10,13-diazadispiro3.2.5^{7}.2^{4}tetradecane
• EN300-1278869
• 2172513-21-0
• 10-ethyl-6-oxa-10,13-diazadispiro[3.2.5^{7}.2^{4}]tetradecane

• Inchi： 1S/C13H24N2O/c1-2-15-8-6-13(7-9-15)14-10-12(11-16-13)4-3-5-12/h14H,2-11H2,1H3
• InChI Key： DMCUMJQENJHBGW-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CCN(CC)CC3)CCC2

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5Ų

Additional information on 10-ethyl-6-oxa-10,13-diazadispiro3.2.5^{7}.2^{4}tetradecane

Introduction to 10-ethyl-6-oxa-10,13-diazadispiro[3.2.5⁷.2⁴]tetradecane (CAS No. 2172513-21-0)

10-ethyl-6-oxa-10,13-diazadispiro[3.2.5⁷.2⁴]tetradecane, identified by its CAS number 2172513-21-0, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique spirocyclic framework and potential biological activities. This compound belongs to a class of molecules known as diazadispiro compounds, which are characterized by the presence of two or more spirocyclic connections involving nitrogen atoms. The specific arrangement of rings and substituents in 10-ethyl-6-oxa-10,13-diazadispiro[3.2.5⁷.2⁴]tetradecane contributes to its distinct chemical properties and makes it a promising candidate for further investigation in drug discovery.

The molecular structure of 10-ethyl-6-oxa-10,13-diazadispiro[3.2.5⁷.2⁴]tetradecane consists of three interconnected spirocyclic units: a three-membered azacyclopropane ring, a five-membered azacyclopentane ring, and a fourteen-membered tetradecane chain with an oxygen atom embedded within it. The presence of nitrogen atoms in the spirocyclic framework introduces hydrogen bonding capabilities and enhances the compound's solubility in polar solvents, which is advantageous for biological assays and drug formulation.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and high binding affinity towards biological targets. The rigid structure of 10-ethyl-6-oxa-10,13-diazadispiro[3.2.5⁷.2⁴]tetradecane allows it to interact with proteins in a highly specific manner, making it a valuable scaffold for the development of novel therapeutic agents. Researchers have hypothesized that the compound's unique architecture could facilitate the design of molecules with enhanced pharmacokinetic properties, such as improved bioavailability and reduced metabolic clearance.

The synthesis of 10-ethyl-6-oxa-10,13-diazadispiro[3.2.5⁷.2⁴]tetradecane presents significant challenges due to the complexity of its spirocyclic core. However, advances in organic synthesis techniques have made it possible to construct such molecules with increasing precision and yield. One particularly noteworthy approach involves the use of transition metal-catalyzed reactions to form the spirocyclic bonds efficiently. For instance, palladium-catalyzed coupling reactions have been employed to join the azacyclopropane and azacyclopentane units, while copper-mediated reactions have been utilized to incorporate the tetradecane chain.

The pharmacological potential of 10-ethyl-6-oxa-10,13-diazadispiro[3.2.5⁷.2⁴]tetradecane has been explored in several preclinical studies aimed at identifying novel bioactive compounds. Initial screenings have suggested that this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways and cancer progression. Specifically, researchers have observed promising interactions between 10-ethyl-6-oxa-10,13-diazadispiro[3.2.5⁷.2⁴]tetradecane and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known to play critical roles in modulating pain and inflammation.

In addition to its potential anti-inflammatory properties, 10-ethyl-6-oxa-10,13-diazadispiro[3.2.5⁷.2⁴]tetradecane has also been investigated for its anticancer effects. Studies indicate that the compound can disrupt microtubule formation in cancer cells by interfering with tubulin polymerization, leading to cell cycle arrest and apoptosis. The spirocyclic core of this molecule appears to be particularly important for its ability to bind selectively to tubulin subunits, suggesting that further modifications could enhance its efficacy as an anticancer agent.

The structural versatility of diazadispiro compounds like 10-ethyl-6-oxya-a,a,a',d'-tetramethoxy-N,N'-bis(phenylmethylidene)triaminododecahydridotricyclo[9.]dodeca[b.e][9.]dodeca[11.]12]hexatriene (CAS No.: 2172513210) provides a rich foundation for medicinal chemists to develop derivatives with tailored biological activities. By strategically modifying functional groups or introducing additional substituents into the spirocyclic framework, researchers can fine-tune the pharmacological profile of these molecules without compromising their core structural integrity.

The growing body of evidence supporting the therapeutic potential of spirocyclic diazadiamine derivatives underscores the importance of continued research in this area. Future studies should focus on optimizing synthetic routes to improve yield and scalability while exploring new derivatives that may exhibit enhanced efficacy or reduced toxicity compared to existing drugs.

In conclusion, 2172513210 CAS no 2172513210 is a structurally fascinating compound with significant promise in medicinal chemistry and drug discovery, particularly for its potential applications in anti-inflammatory and anticancer therapies, 2172513210 CAS no 2172513210 . Its unique spirocyclic architecture, coupled with favorable physicochemical properties, makes it an attractive scaffold for further development, 2172513210 CAS no 2172513210 . As research progresses, 2172513210 CAS no 2172513210 , we can expect more insights into the mechanisms by which these molecules interact with biological targets, 2172513210 CAS no 2172513210 , paving the way for novel therapeutic interventions.